Cas no 1805037-18-6 (6-Cyano-3-difluoromethoxy-2-ethylbenzoic acid)

• Product Name: 6-Cyano-3-difluoromethoxy-2-ethylbenzoic acid
• CAS No: 1805037-18-6
• MF: C₁₁H₉F₂NO₃
• MW: 241.190870046616
• CID: 5011296
• Update Time: 2025-06-27

6-Cyano-3-difluoromethoxy-2-ethylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 6-Cyano-3-difluoromethoxy-2-ethylbenzoic acid

• Inchi： 1S/C11H9F2NO3/c1-2-7-8(17-11(12)13)4-3-6(5-14)9(7)10(15)16/h3-4,11H,2H2,1H3,(H,15,16)
• InChI Key： REYAHRMEEPSFIU-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=C(C#N)C(C(=O)O)=C1CC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 326
• XLogP3: 2.9
• Topological Polar Surface Area: 70.3

Additional information on 6-Cyano-3-difluoromethoxy-2-ethylbenzoic acid

6-Cyano-3-difluoromethoxy-2-ethylbenzoic acid (CAS No. 1805037-18-6): A Comprehensive Overview

6-Cyano-3-difluoromethoxy-2-ethylbenzoic acid (CAS No. 1805037-18-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its cyano, difluoromethoxy, and ethyl substituents, exhibits a diverse range of biological activities, making it a promising candidate for further research and development.

The chemical structure of 6-Cyano-3-difluoromethoxy-2-ethylbenzoic acid is composed of a benzene ring with a cyano group at the 6-position, a difluoromethoxy group at the 3-position, and an ethyl group at the 2-position. The presence of these functional groups imparts distinct physicochemical properties to the molecule, such as enhanced solubility and stability, which are crucial for its potential use in pharmaceutical formulations.

Recent studies have highlighted the multifaceted biological activities of 6-Cyano-3-difluoromethoxy-2-ethylbenzoic acid. One notable area of research is its anti-inflammatory properties. In vitro and in vivo experiments have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, without causing significant cytotoxicity. This makes it a potential candidate for the treatment of inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 6-Cyano-3-difluoromethoxy-2-ethylbenzoic acid has shown promising antitumor activity. Preclinical studies have indicated that this compound can induce apoptosis in various cancer cell lines, including breast cancer and colorectal cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways, such as the PI3K/AKT and MAPK pathways, which are often dysregulated in cancer cells.

The pharmacokinetic profile of 6-Cyano-3-difluoromethoxy-2-ethylbenzoic acid has also been extensively studied. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a reasonable half-life, which are essential for its potential use as an oral therapeutic agent. Furthermore, the compound has demonstrated low toxicity in animal models, suggesting a favorable safety profile.

In terms of drug development, 6-Cyano-3-difluoromethoxy-2-ethylbenzoic acid is currently undergoing preclinical evaluation for several therapeutic indications. Clinical trials are expected to commence in the near future to further assess its safety and efficacy in human subjects. The compound's unique combination of biological activities and favorable pharmacological properties make it an attractive candidate for drug development.

The synthesis of 6-Cyano-3-difluoromethoxy-2-ethylbenzoic acid has been optimized to improve yield and purity. Various synthetic routes have been explored, including multistep processes involving selective functional group transformations. These advancements in synthetic chemistry have facilitated the large-scale production of the compound for both research and commercial purposes.

In conclusion, 6-Cyano-3-difluoromethoxy-2-ethylbenzoic acid (CAS No. 1805037-18-6) represents a promising compound with significant potential in medicinal chemistry. Its unique chemical structure and diverse biological activities make it an attractive candidate for further research and development. Ongoing studies are expected to provide more insights into its mechanisms of action and therapeutic applications, paving the way for its potential use in treating various diseases.